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Forced Swim Test Protocol Overview

The Forced Swim Test (FST) is a widely used preclinical model for assessing antidepressant-like activity in

rodents [1]. The following is a generalized protocol for mice, which can serve as a template. You would need

to determine the specific parameters for roxindole hydrochloride, such as the optimal dosing schedule and

concentration.

Generalized Mouse Forced Swim Test Protocol

Category Specification

Test Principle Animals are placed in an inescapable water-filled tank; immobility time is measured

as an indicator of behavioral despair, which is reduced by antidepressant compounds
[2] [1].

Animals Male adult mice (e.g., 25-30 g) [3]. Strain (e.g., Swiss, C57BL/6J) is a critical factor
influencing baseline behavior and drug response [4] [5].

Apparatus Transparent cylindrical tanks (e.g., 20 cm diameter, 30 cm height) [2].

Water Tap water, maintained at 23-25°C [2]. Depth should prevent the mouse from touching

the bottom (e.g., 15 cm) [2].
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Category Specification

Procedure A single 6-minute session. The test is typically video-recorded, and the last 4
minutes are analyzed for immobility [2] [1].

Behavioral
Analysis

Immobility: Floating with only movements necessary to keep the head above water.
Mobility: Active swimming or climbing movements [2] [1].

Key Controls Acclimation to test room; dividers between tanks; white noise to mask sudden
sounds; gentle drying and warming post-test [2].

This general workflow can be visualized as follows:
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Experimental Design

Animal Acclimation
(≥ 1 hour in test room)

Apparatus Setup
(Fill tank with water at 23-25°C)

Drug Administration
(e.g., Roxindole HCl or Vehicle)

Pre-test Wait
(e.g., 30 minutes)

Conduct 6-min Test
(Video record entire session)

Behavioral Scoring
(Analyze last 4 min for immobility)

Data Analysis

Click to download full resolution via product page
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The search results indicate that roxindole (EMD 49980) has been investigated for its potential antidepressant

activity, but a detailed, standalone FST protocol was not available.

Pharmacological Profile: A 1997 study characterized roxindole as a dopamine autoreceptor
agonist that also inhibits serotonin (5-HT) uptake and shows 5-HT2A antagonistic activity [6]. This

multi-modal mechanism is relevant to its antidepressant-like effects.
Indirect Supporting Evidence: Other studies support the role of dopamine receptors in the FST. For

instance, the antidepressant-like effect of the D2/D3 receptor agonist quinpirole in the FST suggests
that roxindole's action on dopamine receptors could be a key mechanism [7].

Filling the Information Gaps

To develop a definitive application note for roxindole hydrochloride, you would need to consult the

primary literature and potentially conduct pilot studies. Key parameters to determine are summarized below.

Key Parameters for a Roxindole HCl FST Study

Parameter
Status from Search
Results

Information Required

Effective Dose Not specified for FST. Requires empirical determination (e.g., 1, 5, 10

mg/kg).

Dosing Schedule Not available. Must be defined: acute vs. chronic/subchronic

administration.

Administration Route Not specified for FST. Common routes are intraperitoneal (i.p.) or

subcutaneous (s.c.).

Timing of
Administration

Not available. Time between last drug injection and FST (e.g., 30,

60 minutes).

Vehicle Not specified for FST. A suitable solvent for roxindole HCl must be

identified and used.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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